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Compound of Interest

Compound Name: Vopimetostat

CAS No.: 2760483-96-1

Cat. No.: B15583334

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, handling, and storage of

Vopimetostat stock solutions using Dimethyl Sulfoxide (DMSO) as the solvent. Vopimetostat
is an orally bioavailable small molecule inhibitor of protein arginine methyltransferase 5

(PRMT5), with potential applications in cancer research.[1][2] Adherence to these guidelines is

crucial for ensuring the accuracy and reproducibility of experimental results.

Vopimetostat: Key Properties
A summary of the essential quantitative data for Vopimetostat is presented in the table below

for easy reference.
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Property Value Source

Molecular Weight 520.69 g/mol [2]

Molecular Formula C₂₈H₃₆N₆O₂S [1][2]

CAS Number 2760483-96-1 [1][2]

Appearance White to off-white solid [2]

Solubility in 10% DMSO / 90%

Corn Oil
≥ 2.5 mg/mL (4.80 mM) [2]

Experimental Protocol: Preparation of Vopimetostat
Stock Solution
This protocol outlines the step-by-step procedure for preparing a Vopimetostat stock solution

in DMSO. It is recommended to perform a small-scale solubility test before preparing a large

volume of stock solution.

2.1. Materials and Equipment

Vopimetostat powder

Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or sonicator (optional, for aiding dissolution)

Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant

gloves

2.2. Safety Precautions
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Vopimetostat is a potent bioactive compound. Handle with care and use appropriate PPE.

Work in a well-ventilated area or a chemical fume hood.

DMSO is a powerful solvent that can facilitate the absorption of substances through the skin.

Avoid direct contact.

2.3. Step-by-Step Protocol

Determine the Desired Stock Concentration and Volume: Based on your experimental

needs, decide on the final concentration (e.g., 10 mM, 20 mM, 50 mM) and the required

volume of the stock solution.

Calculate the Required Mass of Vopimetostat: Use the following formula to calculate the

amount of Vopimetostat powder needed:

Mass (g) = Desired Concentration (mol/L) x Desired Volume (L) x Molecular Weight ( g/mol )

Example Calculation for a 10 mM Stock Solution (1 mL):

Mass (g) = 0.010 mol/L x 0.001 L x 520.69 g/mol = 0.0052069 g

Therefore, you will need 5.21 mg of Vopimetostat.

Weighing Vopimetostat:

Place a sterile microcentrifuge tube or vial on the analytical balance and tare it.

Carefully weigh the calculated amount of Vopimetostat powder and record the exact

mass.

Adding DMSO:

Add the appropriate volume of anhydrous DMSO to the tube containing the Vopimetostat
powder.

For the 10 mM example, add 1 mL of DMSO.
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Dissolution:

Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved.

Visually inspect the solution for any undissolved particles.

If precipitation or cloudiness occurs, gentle warming in a water bath (not exceeding 37°C)

or brief sonication can aid in dissolution.[2]

Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to

minimize freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term storage.

Before use, thaw the aliquot at room temperature and vortex briefly.

Visualizing the Workflow and Vopimetostat's Role
The following diagrams illustrate the experimental workflow for preparing the stock solution and

the signaling pathway context of Vopimetostat.
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Caption: Workflow for Vopimetostat Stock Solution Preparation.
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Caption: Vopimetostat's Mechanism of Action via PRMT5 Inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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